Cas no 1105209-99-1 (2-[2-(benzylsulfanyl)-6-oxo-1,6-dihydropyrimidin-4-yl]-N-(3-acetamidophenyl)acetamide)

• Product Name: 2-[2-(benzylsulfanyl)-6-oxo-1,6-dihydropyrimidin-4-yl]-N-(3-acetamidophenyl)acetamide
• CAS No: 1105209-99-1
• MF: C₂₁H₂₀N₄O₃S
• MW: 408.473503112793
• CID: 5868934
• PubChem ID: 135952662
• Update Time: 2025-10-30

2-[2-(benzylsulfanyl)-6-oxo-1,6-dihydropyrimidin-4-yl]-N-(3-acetamidophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-acetamidophenyl)-2-(2-benzylsulfanyl-4-oxo-1H-pyrimidin-6-yl)acetamide
• 4-Pyrimidineacetamide, N-[3-(acetylamino)phenyl]-1,6-dihydro-6-oxo-2-[(phenylmethyl)thio]-
• 2-[2-(benzylsulfanyl)-6-oxo-1,6-dihydropyrimidin-4-yl]-N-(3-acetamidophenyl)acetamide
• 1105209-99-1
• VU0644396-1
• N-(3-acetamidophenyl)-2-(2-(benzylthio)-6-oxo-1,6-dihydropyrimidin-4-yl)acetamide
• AKOS024510061
• F5485-0149
• N-(3-acetamidophenyl)-2-(2-benzylsulfanyl-6-oxo-1H-pyrimidin-4-yl)acetamide

• Inchi： 1S/C21H20N4O3S/c1-14(26)22-16-8-5-9-17(10-16)23-19(27)11-18-12-20(28)25-21(24-18)29-13-15-6-3-2-4-7-15/h2-10,12H,11,13H2,1H3,(H,22,26)(H,23,27)(H,24,25,28)
• InChI Key： GQROPNPHYKVLAP-UHFFFAOYSA-N
• SMILES： C1(SCC2=CC=CC=C2)NC(=O)C=C(CC(NC2=CC=CC(NC(C)=O)=C2)=O)N=1

Computed Properties

• Exact Mass: 408.12561169g/mol
• Monoisotopic Mass: 408.12561169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 125Ų

Additional information on 2-[2-(benzylsulfanyl)-6-oxo-1,6-dihydropyrimidin-4-yl]-N-(3-acetamidophenyl)acetamide

Research Brief on 2-[2-(benzylsulfanyl)-6-oxo-1,6-dihydropyrimidin-4-yl]-N-(3-acetamidophenyl)acetamide (CAS: 1105209-99-1)

The compound 2-[2-(benzylsulfanyl)-6-oxo-1,6-dihydropyrimidin-4-yl]-N-(3-acetamidophenyl)acetamide (CAS: 1105209-99-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, mechanism of action, and biological activity.

Recent studies have highlighted the role of this compound as a modulator of key enzymatic pathways involved in inflammatory and oncogenic processes. Structural analysis reveals that the benzylsulfanyl and acetamide moieties contribute to its binding affinity with target proteins, particularly those in the kinase family. Preliminary in vitro assays demonstrate promising inhibitory activity against specific kinases, suggesting its potential as a lead compound for drug development.

One of the most notable advancements is the optimization of synthetic routes for 1105209-99-1, which has improved yield and purity. Researchers have employed novel catalytic methods to enhance the efficiency of the thioether linkage formation, a critical step in the synthesis. These methodological improvements are expected to facilitate large-scale production for further preclinical studies.

In vivo studies using animal models have provided insights into the pharmacokinetic profile of 1105209-99-1. The compound exhibits moderate bioavailability and a favorable half-life, although challenges remain in optimizing its metabolic stability. Metabolite identification studies have identified key degradation pathways, which are being targeted for structural modifications to enhance drug-like properties.

Collaborative efforts between academic and industrial research groups have accelerated the exploration of 1105209-99-1's therapeutic potential. For instance, a recent partnership has focused on its application in autoimmune diseases, where the compound has shown efficacy in reducing pro-inflammatory cytokine production. These findings are supported by transcriptomic and proteomic analyses, which confirm its impact on relevant signaling pathways.

Despite these promising results, several gaps remain in the understanding of 1105209-99-1's full pharmacological profile. Future research directions include detailed toxicology studies, formulation development, and the exploration of combination therapies. The compound's unique chemical scaffold also presents opportunities for derivatization to expand its therapeutic scope.

In conclusion, 2-[2-(benzylsulfanyl)-6-oxo-1,6-dihydropyrimidin-4-yl]-N-(3-acetamidophenyl)acetamide represents a compelling candidate for further investigation in drug discovery. Its multifaceted biological activity and improved synthetic accessibility position it as a valuable tool for both basic research and translational applications. Continued interdisciplinary collaboration will be essential to unlock its full potential in addressing unmet medical needs.